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Compound of Interest

Compound Name: Acid Brown 14

Cat. No.: B1668934 Get Quote

This technical guide provides a comprehensive overview of Acid Brown 14 (C.I. 20195), a

double azo dye. The information is intended for researchers, scientists, and professionals in

drug development and related fields, offering detailed data on its chemical and physical

properties, synthesis, and performance characteristics.

Core Properties of Acid Brown 14
Acid Brown 14 is a water-soluble anionic dye primarily used in the textile and leather

industries.[1][2] Its chemical structure, belonging to the double azo class, imparts a reddish-

brown hue.[3][2][4]

A summary of the key quantitative data for Acid Brown 14 is presented below for easy

reference and comparison.
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Property Value References

C.I. Name Acid Brown 14

C.I. Number 20195 [3][4]

CAS Number 5850-16-8 [4][5][6]

Molecular Formula C₂₆H₁₆N₄Na₂O₈S₂ [4][5][6][7]

Molecular Weight 622.54 g/mol [3][4][5][6][7]

Appearance Red-brown powder [3][6][7]

Chemical Class Double Azo [3][4]

Water Solubility 1.55 g/L at 20°C [3][7][8]

Experimental Protocols
Detailed methodologies for the synthesis and performance evaluation of Acid Brown 14 are

crucial for its application in research and development.

The manufacturing process for Acid Brown 14 involves a diazotization and coupling reaction.

[4][9]

Materials:

4-Aminonaphthalene-1-sulfonic acid

Sodium nitrite

Hydrochloric acid

Resorcinol

Sodium carbonate

Sodium chloride

Procedure:
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Diazotization: Two molar equivalents of 4-Aminonaphthalene-1-sulfonic acid are diazotized.

This is achieved by dissolving the sulfonic acid in a sodium carbonate solution, followed by

the addition of sodium nitrite. This solution is then slowly added to a mixture of hydrochloric

acid and ice, maintaining a temperature of 0-5°C. The reaction is allowed to proceed for one

hour.

Coupling: The resulting diazo compound is then coupled with resorcinol. The solution of the

coupling component is slowly added to the diazo derivative solution at a temperature of 10-

15°C and a pH of 4-4.5, maintained with sodium acetate.

Isolation: Upon completion of the reaction, the pH is raised to 8-8.5 with sodium carbonate.

The dye is then precipitated from the solution using sodium chloride, filtered, and dried under

vacuum at 40°C.[10]

The durability of the color on textiles is evaluated through standardized fastness tests.[3]

1. Light Fastness (ISO 105-B02): This test determines the resistance of the color to fading

when exposed to an artificial light source that mimics natural daylight.[3]

2. Washing Fastness (ISO 105-C06): This procedure assesses the color's resistance to

domestic or commercial laundering.[3] A dyed textile sample is agitated in a soap solution,

rinsed, and dried. The change in color of the textile and the staining of adjacent undyed fabrics

are evaluated.

3. Perspiration Fastness (ISO 105-E04): This test evaluates the color's resistance to the effects

of simulated human perspiration.[3] The dyed fabric is treated with two different solutions, one

acidic and one alkaline, to simulate perspiration. The samples are then placed in a device that

applies constant pressure and are heated. The color change and staining of adjacent fabrics

are then assessed.

Visualized Workflows and Pathways
Diagrams illustrating the synthesis and experimental workflows provide a clear visual

representation of the processes involved.
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Diazotization

Coupling Isolation

4-Aminonaphthalene-1-sulfonic acid
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Couple at 10-15°C, pH 4-4.5Resorcinol Solution Raise pH to 8-8.5 with Na2CO3 Precipitate with NaCl Filter and Dry Acid Brown 14 Dye
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Caption: Synthesis workflow for Acid Brown 14.
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Caption: Experimental workflows for dye performance testing.
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Applications and Toxicological Profile
Acid Brown 14 is primarily used for dyeing protein fibers such as wool and silk, as well as

polyamide fibers like nylon.[11][1] It also finds application in coloring leather.[1][4][9]

From a toxicological perspective, Acid Brown 14 is considered non-toxic, with an oral LD50 in

rats of over 2000 mg/kg.[12] It is not reported to be a primary skin or mucous membrane

irritant.[12] However, as with many dyes, it is recommended to handle it with appropriate

protective equipment to avoid direct contact.[8][12] Recent research has also explored its

removal from wastewater using adsorbents, highlighting its environmental relevance as a water

pollutant.[9][13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ACID BROWN 14|CAS NO.5850-16-8 [chinainterdyes.com]

2. specialchem.com [specialchem.com]

3. benchchem.com [benchchem.com]

4. worlddyevariety.com [worlddyevariety.com]

5. GSRS [gsrs.ncats.nih.gov]

6. cncolorchem.com [cncolorchem.com]

7. C.I. Acid Brown 14 [chembk.com]

8. Acid Brown 14 price,buy Acid Brown 14 - chemicalbook [chemicalbook.com]

9. Acid Brown 14 – دیجی متریالز [digimaterials.com]

10. journal.uctm.edu [journal.uctm.edu]

11. Acid dye [m.chemicalbook.com]

12. dyespigments.net [dyespigments.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1668934?utm_src=pdf-body
https://m.chemicalbook.com/ProductCatalog_EN/161119.htm
https://www.chinainterdyes.com/acid-dye/acid-brown-14.html
https://www.chinainterdyes.com/acid-dye/acid-brown-14.html
http://www.worlddyevariety.com/acid-dyes/acid-brown-14.html
https://digimaterials.com/blog/2023/06/03/acid-brown-14/
https://www.benchchem.com/product/b1668934?utm_src=pdf-body
https://www.dyespigments.net/assets/files/acid%20dyes/ACID%20BROWN%2014.pdf
https://www.dyespigments.net/assets/files/acid%20dyes/ACID%20BROWN%2014.pdf
https://www.chemicalbook.com/price-india/Acid-Brown-14.htm
https://www.dyespigments.net/assets/files/acid%20dyes/ACID%20BROWN%2014.pdf
https://digimaterials.com/blog/2023/06/03/acid-brown-14/
https://pubmed.ncbi.nlm.nih.gov/40825825/
https://www.researchgate.net/publication/394529380_Modelling_of_acid_brown_14_and_acid_yellow_36_dyes_adsorption_from_water_by_self-nitrogen-doped_activated_carbon
https://www.benchchem.com/product/b1668934?utm_src=pdf-custom-synthesis
https://www.chinainterdyes.com/acid-dye/acid-brown-14.html
https://www.specialchem.com/polymer-additives/product/colorants-chem-acid-brown-14
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Acid_Brown_434_and_Acid_Brown_14_for_Research_and_Development_Applications.pdf
http://www.worlddyevariety.com/acid-dyes/acid-brown-14.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9J2D436891
https://www.cncolorchem.com/upLoad/file/20170315/14895669258840086.pdf
https://www.chembk.com/en/chem/C.I.%20Acid%20Brown%2014
https://www.chemicalbook.com/price-india/Acid-Brown-14.htm
https://digimaterials.com/blog/2023/06/03/acid-brown-14/
https://digimaterials.com/blog/2023/06/03/acid-brown-14/
https://digimaterials.com/blog/2023/06/03/acid-brown-14/
https://journal.uctm.edu/node/j2015-1/3_Polya_20-25.pdf
https://m.chemicalbook.com/ProductCatalog_EN/161119.htm
https://www.dyespigments.net/assets/files/acid%20dyes/ACID%20BROWN%2014.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. Modelling of acid brown 14 and acid yellow 36 dyes adsorption from water by self-
nitrogen-doped activated carbon - PubMed [pubmed.ncbi.nlm.nih.gov]

14. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to Acid Brown 14].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668934#acid-brown-14-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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